molecular formula C10H12N2O3 B8803504 Hydrazinecarboxylic acid, 2-(phenylacetyl)-, methyl ester CAS No. 104484-87-9

Hydrazinecarboxylic acid, 2-(phenylacetyl)-, methyl ester

Cat. No.: B8803504
CAS No.: 104484-87-9
M. Wt: 208.21 g/mol
InChI Key: WOLHTDLCLMKNHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Hydrazinecarboxylic acid, 2-(phenylacetyl)-, methyl ester is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

104484-87-9

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

methyl N-[(2-phenylacetyl)amino]carbamate

InChI

InChI=1S/C10H12N2O3/c1-15-10(14)12-11-9(13)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,13)(H,12,14)

InChI Key

WOLHTDLCLMKNHY-UHFFFAOYSA-N

Canonical SMILES

COC(=O)NNC(=O)CC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 90.1 g. (1.0 mole) of methyl carbazate and 500 ml. of acetonitrile 154.6 g. (1.0 mole) of phenyl acetyl chloride are added. The reaction mixture is heated to boiling for 15 hours and clarified. The residual oil is poured into 500 ml. of water, whereby the oil soon solidifies. Thus 158.4 g. of the white desired compound are obtained, yield 76.1%, m.p.: 94°-95° C.
Quantity
1 mol
Type
reactant
Reaction Step One
Quantity
154.6 g
Type
reactant
Reaction Step Two
Quantity
1 mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Yield
76.1%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.